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Compound of Interest

Compound Name: 4-Hydroxyphenylacetone

Cat. No.: B1242247

The following document provides a comprehensive, step-by-step guide for the safe and
compliant disposal of 4-Hydroxyphenylacetone, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and environmental protection.

Hazard Identification and Safety Precautions

Prior to handling, it is essential to be aware of the potential hazards associated with 4-
Hydroxyphenylacetone and to use appropriate personal protective equipment (PPE). While a
specific Safety Data Sheet (SDS) for 4-Hydroxyphenylacetone was not identified, data for the
closely related and structurally similar compound, 4-Hydroxyacetophenone, provides relevant
safety information.

GHS Hazard Classification (for 4-Hydroxyacetophenone as a proxy):
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Hazard Class Category Hazard Statement
o H303: May be harmful if

Acute toxicity, Oral 5

swallowed[1]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation[1][2]
Hazardous to the aquatic o

3 H402: Harmful to aquatic life[1]

environment, acute hazard

Hazardous to the aquatic

environment, long-term hazard

H412: Harmful to aquatic life

with long lasting effects[1]

Recommended Personal Protective Equipment (PPE):

PPE Category Specification

Rationale

Chemical splash goggles or
safety glasses meeting EN166
(EU) or ANSI 787.1 (US)

standards.

Eye Protection

Protects against splashes and

dust particles.

_ Chemical-resistant gloves
Hand Protection o
(e.g., nitrile or neoprene).

Prevents skin contact.

Body Protection Standard laboratory coat.

Protects clothing and skin from

contamination.

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection approved respirator if dust is
generated and exposure limits

may be exceeded.

Protects against inhalation of
dust.

Step-by-Step Disposal Protocol

The disposal of 4-Hydroxyphenylacetone must comply with all local, state, and federal

regulations. In the United States, the primary federal legislation governing hazardous waste is
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the Resource Conservation and Recovery Act (RCRA)[3]. It is the responsibility of the waste
generator to determine if the waste is hazardous and to manage it accordingly from "cradle-to-
grave"[3][4].

Step 1: Waste ldentification and Segregation
» Treat all 4-Hydroxyphenylacetone waste as hazardous chemical waste.

o Clearly label a dedicated, sealable waste container as "Hazardous Waste: 4-
Hydroxyphenylacetone".

» Do not mix with other chemical waste unless compatibility has been confirmed to avoid
dangerous reactions.

Step 2: Waste Collection

o Collect all waste containing 4-Hydroxyphenylacetone, including unused product,
contaminated solutions, and rinsates from cleaning glassware, in the designated hazardous
waste container.

o Ensure the container is made of a compatible material (e.g., glass or high-density
polyethylene) and is in good condition with a secure lid.

e For solid waste, avoid creating dust during transfer[5].

o Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials.

Step 3: Accidental Spill Cleanup
 In the event of a spill, ensure adequate ventilation and wear appropriate PPE.

» For small spills, absorb with an inert material (e.g., vermiculite, dry sand) and place in the
hazardous waste container.

o For larger spills, prevent entry into waterways[5]. Sweep or shovel up the material and place
it in the designated waste container[5].
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 Avoid raising dust[5].
Step 4: Disposal of Empty Containers

o Triple-rinse empty containers that held 4-Hydroxyphenylacetone with a suitable solvent
(e.g., ethanol or acetone)[6].

o Collect the rinsate as hazardous waste in your designated waste container[6].

 Atfter triple-rinsing, deface or remove all labels from the container. The container can then
typically be disposed of as non-hazardous waste, but always confirm this with your
institution's environmental health and safety office[6].

Step 5: Final Disposal

o Arrange for the collection of the hazardous waste by a licensed hazardous waste disposal
company.

» Provide the disposal company with a complete and accurate description of the waste.

e A hazardous waste manifest will be required to track the waste from your facility to its final
disposal site[7].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-
Hydroxyphenylacetone.
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Caption: Disposal workflow for 4-Hydroxyphenylacetone.
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Disclaimer: This document provides general guidance. Always consult your institution's specific
safety protocols and comply with all applicable local, state, and federal regulations for
hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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